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Compound of Interest

Compound Name: 8-bromo-5H-pyrido[4,3-b]indole

Cat. No.: B3198528 Get Quote

An In-depth Technical Guide to the Safe Handling of 8-bromo-5H-pyrido[4,3-b]indole

This document provides a comprehensive technical guide for the safe handling of 8-bromo-5H-
pyrido[4,3-b]indole (CAS 1015460-56-6). It is intended for researchers, scientists, and drug

development professionals who may work with this compound. The guidance herein is

synthesized from an analysis of its chemical structure, data from close structural analogs, and

established principles of laboratory safety for bioactive small molecules.

A critical point of order for all personnel is the current absence of a publicly available, official

Safety Data Sheet (SDS) specifically for 8-bromo-5H-pyrido[4,3-b]indole. This data gap

necessitates a conservative, risk-based approach. The safety protocols and hazard

assessments detailed in this guide are therefore extrapolated from available data on the

isomeric 7-bromo-5H-pyrido[4,3-b]indole and the parent β-carboline compound, Norharmane.

This methodology is scientifically justified due to the shared heterocyclic aromatic amine core,

which is known to confer biological activity, and the presence of a bromine substituent, which

can influence metabolic stability and reactivity.

Compound Profile and Anticipated Hazard
Landscape
8-bromo-5H-pyrido[4,3-b]indole belongs to the β-carboline class of compounds, a scaffold

known for a wide range of biological activities. Its potential to inhibit key metabolic enzymes,
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such as cytochrome P450s, underscores its presumptive bioactivity and dictates that it must be

handled as a potentially hazardous substance until proven otherwise.[1]

Table 1: Chemical Identity

Parameter Value

Compound Name 8-bromo-5H-pyrido[4,3-b]indole

CAS Number 1015460-56-6

Molecular Formula C₁₁H₇BrN₂

Molecular Weight 247.09 g/mol

| Physical Form | Solid |

Based on data from its analogs, a presumed hazard profile has been constructed in line with

the Globally Harmonized System (GHS).[2][3][4]

Table 2: Presumed GHS Hazard Profile | Category | Information | | :--- | :--- | | Signal Word |

Warning | | Pictogram |

| | Hazard Statements | H302: Harmful if swallowed. H315: Causes skin irritation. H317: May
cause an allergic skin reaction. H319: Causes serious eye irritation. H335: May cause
respiratory irritation. | | Precautionary Codes | P261, P264, P280, P302+P352,
P305+P351+P338 |

The causality behind this hazard profile is rooted in the nature of heterocyclic aromatic amines

(HAAs). These compounds are often metabolically activated and can interact with biological

systems.[5][6] The potential for 8-bromo-5H-pyrido[4,3-b]indole to inhibit cytochrome P450

enzymes is a significant mechanistic flag for caution, as this demonstrates a direct interaction

with critical biological pathways that could lead to drug-drug interactions or unforeseen

toxicological effects.[7][8][9]

A Risk-Based Framework: The Hierarchy of Controls
Effective laboratory safety is not merely about personal protective equipment (PPE); it is a

systematic process of risk mitigation. The "Hierarchy of Controls" is the established framework
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for this process. For a specific research compound where elimination and substitution are not

viable options, our focus must be on the subsequent three levels: Engineering Controls,

Administrative Controls, and PPE.
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Hierarchy of Controls

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)
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Spill Occurs

Is spill contained
in fume hood?

Is spill large or
outside containment?

No

Is anyone
contaminated?

Yes

Evacuate Area
Call EHS

Yes No

Follow Small Spill SOP

Report Incident

No
Begin Personal

Decontamination
(See Table 4)

Yes

Click to download full resolution via product page

Caption: Decision workflow for spill response.
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Exposure Response
Table 4: First Aid Measures for Exposure

Exposure Route Action

Skin Contact

Immediately remove contaminated
clothing. Wash affected area with copious
amounts of soap and water for at least 15
minutes. Seek medical attention if
irritation persists or develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

| Ingestion | Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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